Cas no 2032-29-3 (2-ethyl-1,3-thiazinane)

• Product Name: 2-ethyl-1,3-thiazinane
• CAS No: 2032-29-3
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 1392202
• PubChem ID: 255073
• Update Time: 2025-04-20

2-ethyl-1,3-thiazinane Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1,3-thiazinane
• AC1Q7FVR
• 2-Ethyl-1.3-thiazan
• AC1L5RLW
• AR-1E1374
• 2-ethyltetrahydro-2H-1,3-thiazine
• 2-ethyl-[1,3]thiazinane
• NSC80303
• CTK4E3906
• SureCN11279080
• AKOS006354659
• 2-Aethyl-tetrahydro-1.3-thiazin
• AC1Q7FVR; 2-Ethyl-1.3-thiazan; AC1L5RLW; AR-1E1374; 2-ethyltetrahydro-2H-1,3-thiazine; 2-ethyl-[1,3]thiazinane; NSC80303; CTK4E3906; SureCN11279080; AKOS006354659; 2-Aethyl-tetrahydro-1.3-thiazin;
• DTXSID40292083
• SCHEMBL11279080
• NSC-80303
• 2032-29-3
• XFIWUWZNARIGCG-UHFFFAOYSA-N

• Inchi： 1S/C6H13NS/c1-2-6-7-4-3-5-8-6/h6-7H,2-5H2,1H3
• InChI Key： XFIWUWZNARIGCG-UHFFFAOYSA-N
• SMILES： S1CCCNC1CC

Computed Properties

• Exact Mass: 131.07699
• Monoisotopic Mass: 131.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 211.1°C at 760 mmHg
• Flash Point: 81.5°C
• Refractive Index: 1.474
• PSA: 12.03
• LogP: 1.77780